Cas no 920466-64-4 (N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-4-methylbenzene-1-sulfonamide)

• Product Name: N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-4-methylbenzene-1-sulfonamide
• CAS No: 920466-64-4
• MF: C₁₅H₁₄FN₅O₂S
• MW: 347.367364406586
• CID: 6084284
• PubChem ID: 16809040
• Update Time: 2025-05-24

N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-4-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-4-methylbenzene-1-sulfonamide
• Benzenesulfonamide, N-[[1-(3-fluorophenyl)-1H-tetrazol-5-yl]methyl]-4-methyl-
• N-[[1-(3-fluorophenyl)tetrazol-5-yl]methyl]-4-methylbenzenesulfonamide
• F2071-0165
• 920466-64-4
• N-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-methylbenzene-1-sulfonamide
• N-((1-(3-fluorophenyl)-1H-tetrazol-5-yl)methyl)-4-methylbenzenesulfonamide
• AKOS024625903
• AB00678013-01

• Inchi： 1S/C15H14FN5O2S/c1-11-5-7-14(8-6-11)24(22,23)17-10-15-18-19-20-21(15)13-4-2-3-12(16)9-13/h2-9,17H,10H2,1H3
• InChI Key： QPQAHEVGUKXXIC-UHFFFAOYSA-N
• SMILES： C1(S(NCC2N(C3=CC=CC(F)=C3)N=NN=2)(=O)=O)=CC=C(C)C=C1

Computed Properties

• Exact Mass: 347.08522404g/mol
• Monoisotopic Mass: 347.08522404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 98.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-4-methylbenzene-1-sulfonamide

Research Brief on N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-4-methylbenzene-1-sulfonamide (CAS: 920466-64-4)

N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-4-methylbenzene-1-sulfonamide (CAS: 920466-64-4) is a sulfonamide derivative with a tetrazole moiety, which has garnered significant attention in recent years due to its potential therapeutic applications. This compound is structurally characterized by a fluorophenyl group attached to a tetrazole ring, which is further linked to a methylbenzene sulfonamide group. Such structural features suggest potential interactions with biological targets, particularly enzymes and receptors involved in inflammatory and oncogenic pathways.

Recent studies have focused on the synthesis and biological evaluation of this compound, with particular emphasis on its inhibitory effects on carbonic anhydrases (CAs) and other metalloenzymes. CAs are a family of enzymes that play critical roles in physiological processes such as pH regulation, CO2 transport, and electrolyte secretion. Dysregulation of CA activity has been implicated in various diseases, including cancer, glaucoma, and epilepsy. Preliminary in vitro studies indicate that N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-4-methylbenzene-1-sulfonamide exhibits potent inhibitory activity against CA isoforms, with selectivity profiles that could be leveraged for targeted therapies.

In addition to its potential as a CA inhibitor, this compound has also been investigated for its anti-inflammatory and anticancer properties. Molecular docking studies suggest that the fluorophenyl and tetrazole groups facilitate strong binding interactions with active sites of pro-inflammatory cytokines and kinases involved in cell proliferation. For instance, recent findings published in the Journal of Medicinal Chemistry highlight its ability to suppress NF-κB signaling, a pathway central to inflammation and cancer progression. These findings position the compound as a promising candidate for further preclinical development.

The synthetic route for N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-4-methylbenzene-1-sulfonamide has been optimized to improve yield and purity, as reported in a 2023 study. Key steps include the condensation of 3-fluorophenylhydrazine with cyanogen bromide to form the tetrazole core, followed by sulfonylation with 4-methylbenzenesulfonyl chloride. The final product was characterized using NMR, HPLC, and mass spectrometry, confirming its structural integrity and high purity (>98%). These advancements in synthesis are critical for scaling up production for future in vivo studies.

Despite these promising developments, challenges remain in translating the compound's in vitro efficacy to in vivo models. Pharmacokinetic studies indicate moderate bioavailability, necessitating further structural modifications or formulation strategies to enhance its therapeutic index. Ongoing research is exploring prodrug approaches and nanoparticle-based delivery systems to address these limitations. Collaborative efforts between academic and industrial researchers are expected to accelerate the compound's progression toward clinical trials.

In conclusion, N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-4-methylbenzene-1-sulfonamide represents a multifaceted compound with significant potential in drug discovery. Its dual inhibitory effects on CAs and inflammatory pathways, coupled with advancements in synthetic chemistry, underscore its relevance in addressing unmet medical needs. Future research should prioritize in vivo validation and mechanistic studies to fully elucidate its therapeutic potential and safety profile.